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Compound of Interest

Compound Name: 3-Chloro Fenofibric Acid-d6

Cat. No.: B585090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and technical

specifications of 3-Chloro Fenofibric Acid-d6. It is intended to serve as a comprehensive

resource for researchers and professionals in drug development and analytical sciences who

require this stable isotope-labeled compound for their studies.

Commercial Availability
3-Chloro Fenofibric Acid-d6 is available from several specialized chemical suppliers as a

reference standard or research chemical. It is primarily used as a labeled internal standard in

pharmacokinetic and metabolic studies of fenofibrate and its derivatives. The commercial

availability from prominent suppliers is summarized below.
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Supplier
Catalog
Number

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Pharmaffiliates PA STI 019250 1346603-07-3 C₁₇H₉D₆ClO₄ 324.79

LGC Standards
TRC-C364680

(for non-labeled)
1346603-07-3 C₁₇H₉D₆ClO₄ Not specified

SynZeal

SZ-F012D03 (for

Fenofibric Acid

D6)

1092484-69-9

(for Fenofibric

Acid D6)

C₁₇H₉D₆ClO₄ 324.8

Note: While LGC Standards and SynZeal offer related deuterated compounds, direct catalog

numbers for 3-Chloro Fenofibric Acid-d6 were not explicitly found in the initial search.

Researchers should inquire directly with these suppliers for custom synthesis or availability.

Technical Data
3-Chloro Fenofibric Acid-d6 is the deuterated form of 3-Chloro Fenofibric Acid, which is an

impurity of Fenofibric Acid.[1]

Property Value

Chemical Name
2-(4-(3-Chlorobenzoyl)phenoxy)-2-

methylpropanoic acid-d6

Synonyms Not specified

CAS Number 1346603-07-3[1][2]

Unlabeled CAS Number 60012-96-6[3][4][5][6][7]

Molecular Formula C₁₇H₉D₆ClO₄[1][2]

Molecular Weight 324.79[1][2]

Application A labeled impurity of Fenofibric Acid.[1]

Experimental Protocols
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While specific experimental protocols for the synthesis of 3-Chloro Fenofibric Acid-d6 are not

readily available in the public domain, a common application for this compound is as an internal

standard in analytical methods. Below is a detailed methodology for the determination of

Fenofibric Acid in rat plasma using UPLC-MS/MS, where Fenofibric Acid-d6 is used as an

internal standard. This protocol can be adapted for the use of 3-Chloro Fenofibric Acid-d6.

Determination of Fenofibric Acid in Rat Plasma via
UPLC-MS/MS
This method is based on a published study and provides a framework for sample preparation

and analysis.[8]

3.1.1 Stock and Standard Solution Preparation

Solution Preparation Concentration

Fenofibric Acid Stock
10 mg Fenofibric Acid in 10 mL

Methanol
1 mg/mL

Fenofibric Acid Standards
Serial dilution of stock solution

with Methanol
50 - 6000 ng/mL

Internal Standard Stock
1 mg Fenofibric Acid-d6 in 1

mL Methanol
1 mg/mL

Internal Standard Working Dilution of stock solution 1 µg/mL

3.1.2 Sample Preparation (Protein Precipitation)

Pipette 100 µL of rat plasma into a microcentrifuge tube.

Add 10 µL of the internal standard working solution (Fenofibric Acid-d6, 1 µg/mL).

Add 500 µL of acetonitrile to precipitate proteins.

Vortex for 5 minutes.

Centrifuge at 10,000 rpm for 10 minutes.
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Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue with 100 µL of the mobile phase.

Inject 10 µL into the UPLC-MS/MS system.

3.1.3 UPLC-MS/MS Conditions

Parameter Condition

UPLC Column
C18 column (e.g., Acquity UPLC BEH C18, 1.7

µm, 2.1 x 50 mm)

Mobile Phase
Acetonitrile and 0.1% Formic acid in water

(gradient elution)

Flow Rate 0.3 mL/min

Injection Volume 10 µL

Mass Spectrometer Triple quadrupole mass spectrometer

Ionization Mode Electrospray Ionization (ESI), Negative Mode

MRM Transitions Fenofibric Acid: To be optimized

Fenofibric Acid-d6: To be optimized

Visualizations
Relationship between Fenofibrate and its
Metabolites/Impurities

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fenofibrate
(Prodrug)

Fenofibric Acid
(Active Metabolite)

Hydrolysis

Fenofibric Acid-d6
(Deuterated Analog)

Isotopic Variant

3-Chloro Fenofibric Acid
(Impurity)

Related Impurity

3-Chloro Fenofibric Acid-d6
(Labeled Impurity)

Isotopic Variant

Click to download full resolution via product page

Caption: Logical relationship of Fenofibrate to its active metabolite and related impurities.

UPLC-MS/MS Sample Preparation Workflow
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Caption: Workflow for the preparation of plasma samples for UPLC-MS/MS analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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